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Compound of Interest

Compound Name: C.I. Direct Black 80

Cat. No.: B1582102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

C.I. Direct Black 80, identified by the CAS number 8003-69-8 and C.I. number 31600, is a

trisazo direct dye.[1][2] Primarily utilized in the textile, paper, and leather industries for its

dyeing properties, this compound has also been a subject of scientific research in fields such

as environmental remediation and toxicology.[3][4][5] This technical guide provides an in-depth

overview of its chemical and physical properties, synthesis, experimental applications, and

toxicological data, with a focus on methodologies and data relevant to the scientific community.

Core Chemical and Physical Properties
C.I. Direct Black 80 is a complex aromatic compound with a high molecular weight.[2] It

presents as a bluish-black to black, odorless powder.[4] Its chemical structure, characterized by

multiple azo bonds (-N=N-), is fundamental to its coloring properties and also to its chemical

reactivity and toxicological profile.
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Property Value Source(s)

CAS Number 8003-69-8 [2]

C.I. Number 31600 [1][5]

Molecular Formula C36H23N8Na3O11S3 [2]

Molecular Weight 908.78 g/mol [2]

Appearance Bluish-black to black powder [4]

Solubility
Soluble in water; Insoluble in

organic solvents
[2]

Melting Point > 572°F (> 300°C) [6]

Synthesis of C.I. Direct Black 80
The manufacturing of C.I. Direct Black 80 is a multi-step process that involves sequential

diazotization and coupling reactions.[2] The general workflow for its synthesis is outlined below.
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N-(4-aminophenyl)acetamide

Diazotization

Coupling with 6-Amino-4-hydroxynaphthalene-2-sulfonic acid

Acylation and reduction of the three amino nitrogen atoms

Double diazotization

Coupling with 5-Aminonaphthalene-2-sulfonic acid and 8-Aminonaphthalene-2-sulfonic acid

Final coupling with 6-Amino-4-hydroxynaphthalene-2-sulfonic acid under alkaline conditions

C.I. Direct Black 80

Click to download full resolution via product page

Synthesis workflow for C.I. Direct Black 80.

Experimental Protocols and Applications
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While C.I. Direct Black 80 is not directly used in drug development, its study in toxicology and

environmental science provides valuable experimental insights.

Genetic Toxicology Evaluation
C.I. Direct Black 80 has been evaluated for its genotoxic potential by the National Institute of

Environmental Health Sciences through micronucleus and Ames tests.[7] While the specific

study reports (A31837 and 233444) were not publicly available in full detail, the standard

protocols for these assays are well-established.

In Vivo Micronucleus Assay (General Protocol)

The in vivo micronucleus test is a crucial method for assessing a substance's potential to cause

chromosomal damage.[8]
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Animal Phase

Sampling and Analysis

Acclimatization of rodents (e.g., B6C3F1 mice)

Administration of C.I. Direct Black 80 (e.g., oral gavage) at multiple dose levels

Inclusion of positive and negative control groups Typically one to three daily treatments

Collection of bone marrow or peripheral blood 24-48 hours after final dose

Preparation of slides or flow cytometry samples

Microscopic or flow cytometric analysis of red blood cells for micronuclei

Statistical analysis of micronucleated cell frequency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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